5,6-Dichloro-N-(2-ethylphenyl)pyridine-3-carboxamide

• IUPAC Name: 5,6-dichloro-N-(2-ethylphenyl)pyridine-3-carboxamide
• InChI: InChI=1S/C14H12Cl2N2O/c1-2-9-5-3-4-6-12(9)18-14(19)10-7-11(15)13(16)17-8-10/h3-8H,2H2,1H3,(H,18,19)
• InChI Key: VTJYCNHJNRTZEP-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1NC(=O)C2=CC(=C(N=C2)Cl)Cl
• Molecular Formula: C14H12Cl2N2O
• Molecular Weight: 295.2 g/mol

Description

5,6-Dichloro-N-(2-ethylphenyl)pyridine-3-carboxamide, also known as DCPP, is a synthetic compound that has been extensively studied for its potential applications in scientific research. This compound belongs to the pyridine carboxamide class of chemicals and is commonly used as a research tool in various biological and chemical studies.

Scientific Research Applications

5,6-Dichloro-N-(2-ethylphenyl)pyridine-3-carboxamide has been used in various scientific research applications, including as a tool for studying the function of certain ion channels in the nervous system. 5,6-Dichloro-N-(2-ethylphenyl)pyridine-3-carboxamide has been shown to selectively block the activity of the Nav1.7 sodium channel, which is involved in the transmission of pain signals. This makes 5,6-Dichloro-N-(2-ethylphenyl)pyridine-3-carboxamide a potential candidate for the development of new analgesic drugs.

Mechanism of Action

5,6-Dichloro-N-(2-ethylphenyl)pyridine-3-carboxamide exerts its effects by selectively blocking the Nav1.7 sodium channel. This channel is responsible for the generation and transmission of action potentials in neurons, and its blockade by 5,6-Dichloro-N-(2-ethylphenyl)pyridine-3-carboxamide leads to a decrease in the excitability of these neurons. This can result in a reduction in pain signaling and other physiological effects.
Biochemical and Physiological Effects:
5,6-Dichloro-N-(2-ethylphenyl)pyridine-3-carboxamide has been shown to have a number of biochemical and physiological effects, including a reduction in pain signaling, as mentioned above. Additionally, 5,6-Dichloro-N-(2-ethylphenyl)pyridine-3-carboxamide has been shown to have anti-inflammatory effects and to reduce the release of certain neurotransmitters such as glutamate and substance P. These effects make 5,6-Dichloro-N-(2-ethylphenyl)pyridine-3-carboxamide a potentially useful tool for the study of pain and inflammation.

Advantages and Limitations for Lab Experiments

One of the main advantages of 5,6-Dichloro-N-(2-ethylphenyl)pyridine-3-carboxamide is its selectivity for the Nav1.7 sodium channel, which allows for the specific targeting of this channel in laboratory experiments. Additionally, 5,6-Dichloro-N-(2-ethylphenyl)pyridine-3-carboxamide has a relatively long half-life, which makes it useful for prolonged experiments. However, one limitation of 5,6-Dichloro-N-(2-ethylphenyl)pyridine-3-carboxamide is its potential toxicity, which must be carefully considered in laboratory experiments.

Future Directions

There are several potential future directions for research on 5,6-Dichloro-N-(2-ethylphenyl)pyridine-3-carboxamide. One area of interest is the development of new analgesic drugs based on the selective blockade of the Nav1.7 sodium channel. Additionally, 5,6-Dichloro-N-(2-ethylphenyl)pyridine-3-carboxamide may have potential applications in the study of other ion channels and their role in physiological processes. Finally, further research is needed to fully understand the potential toxicity of 5,6-Dichloro-N-(2-ethylphenyl)pyridine-3-carboxamide and to develop appropriate safety guidelines for its use in laboratory experiments.
Conclusion:
5,6-Dichloro-N-(2-ethylphenyl)pyridine-3-carboxamide is a synthetic compound that has been extensively studied for its potential applications in scientific research. Its selective blockade of the Nav1.7 sodium channel makes it a potentially useful tool for the study of pain and inflammation, and its long half-life and selectivity make it useful for prolonged laboratory experiments. However, its potential toxicity must be carefully considered in laboratory settings. Future research on 5,6-Dichloro-N-(2-ethylphenyl)pyridine-3-carboxamide may lead to the development of new analgesic drugs and a better understanding of the role of ion channels in physiological processes.

Synthesis Methods

5,6-Dichloro-N-(2-ethylphenyl)pyridine-3-carboxamide can be synthesized using a variety of methods, including the reaction of 2-ethylphenylamine with 3,5-dichloropyridine-4-carboxylic acid. The reaction is catalyzed by a base such as triethylamine or sodium carbonate in the presence of a suitable solvent such as dichloromethane or dimethylformamide. The resulting 5,6-Dichloro-N-(2-ethylphenyl)pyridine-3-carboxamide can be purified using chromatography techniques such as flash column chromatography or preparative HPLC.